![molecular formula C16H14F3N3O2S B194822 Lansoprazole Sulfide N-Oxide CAS No. 163119-30-0](/img/structure/B194822.png)
Lansoprazole Sulfide N-Oxide
Overview
Description
Lansoprazole Sulfide N-Oxide is a bioactive small molecule and an impurity standard of Lansoprazole . Lansoprazole is a medication classified as a proton pump inhibitor (PPI) primarily used to reduce the production of stomach acid . The molecular formula of this compound is C16 H14 F3 N3 O2 S and it has a molecular weight of 369.36 .
Molecular Structure Analysis
The molecular structure of this compound consists of 41 bonds in total, including 27 non-H bonds, 17 multiple bonds, 5 rotatable bonds, 1 double bond, 16 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 aromatic ether, 1 sulfide, and 1 Imidazole .Scientific Research Applications
Method Development and Validation
Lansoprazole sulfide N-Oxide has been the focus of method development and validation in research related to proton pump inhibitors like Lansoprazole. Krishnamohan et al. (2012) developed and validated a method for the estimation of related compounds present in Lansoprazole using Ultra High Pressure Liquid Chromatography (UHPLC). The method proved to be linear, accurate, precise, robust, and specific for separating related substances from Lansoprazole, including N-Oxide (Krishnamohan et al., 2012).
Synthesis and Characterization
In the synthesis of Lansoprazole, this compound is identified as an impurity. Reddy et al. (2008) described the synthesis and characterization of impurities observed during the bulk synthesis of Lansoprazole, including Lansoprazole N-oxide, Lansoprazole sulfone N-oxide, and Lansoprazole sulfide (Reddy et al., 2008).
Isolation and Characterisation under Stress Conditions
Battu and Pottabathini (2014) investigated the degradation of Lansoprazole under thermal stress conditions, identifying this compound as a known impurity. This research contributes to understanding the stability of Lansoprazole and its impurities under varying conditions (Battu & Pottabathini, 2014).
New Synthetic Processes
Ahn et al. (2002) developed a new synthetic process for Lansoprazole, which is often synthesized by the oxidation of sulfide. This research outlines the steps involved in transforming sulfide into Lansoprazole, highlighting the role of sulfide compounds in the synthesis process (Ahn et al., 2002).
Degradation in Aquatic Environments
Research by DellaGreca et al. (2006) on the degradation of Lansoprazole in water identifies sulfides as degradation products. This study is significant for understanding the environmental impact and behavior of Lansoprazole-related compounds, including sulfides (DellaGreca et al., 2006).
Stability-Indicating HPLC Method
Nagarajan et al. (2022) developed a stability-indicating HPLC method for the determination of related substances in Lansoprazole sulfide. This method emphasizes the importance of monitoring and quantifying impurities like this compound in pharmaceutical preparations (Nagarajan et al., 2022).
Mechanism of Action
Target of Action
Lansoprazole Sulfide N-Oxide, like its parent compound Lansoprazole, primarily targets the gastric H,K-ATPase pumps . These pumps are responsible for the final step in gastric acid secretion . By inhibiting these pumps, this compound effectively reduces gastric acid secretion .
Mode of Action
As a Proton Pump Inhibitor (PPI), this compound is a prodrug and requires protonation via an acidic environment to become activated . It decreases acid secretion in gastric parietal cells through inhibition of the (H+, K+)-ATPase enzyme system, blocking the final step in gastric acid production .
Biochemical Pathways
The compound affects the biochemical pathway of gastric acid secretion. By inhibiting the H,K-ATPase pumps, it disrupts the process of hydrogen ion (proton) exchange for potassium ions at the gastric parietal cells, which is the final step in the production of gastric acid . This results in a decrease in gastric acid secretion, thereby promoting healing in ulcerative diseases and treating conditions caused by excessive acid secretion .
Pharmacokinetics
This compound is expected to share similar pharmacokinetic properties with Lansoprazole. Lansoprazole is rapidly absorbed and is approximately 97% bound in human plasma . It is extensively metabolized following oral administration into sulphone and 5-hydroxylated metabolites by the cytochrome P450 enzymes CYP3A4 and CYP2C18 . Two other metabolites have been identified in plasma: sulphide and hydroxylated sulphone . The mean plasma elimination half-life is between 1.3 and 2.1 hours in healthy volunteers .
Result of Action
The primary result of this compound’s action is the reduction of gastric acid secretion. This makes it effective in promoting healing in ulcerative diseases, treating symptoms of gastroesophageal reflux disease (GERD), eradicating Helicobacter pylori, and treating hypersecretory conditions such as Zollinger-Ellison Syndrome .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound requires an acidic environment for activation . Furthermore, over-oxidation during the synthesis process can lead to the formation of impurities . The compound’s action, efficacy, and stability can also be affected by factors such as the patient’s health status, age, and the presence of other medications .
Safety and Hazards
Future Directions
While specific future directions for Lansoprazole Sulfide N-Oxide are not available, Lansoprazole, the parent compound, continues to be studied for its effectiveness in treating gastrointestinal bleeding and other conditions . Additionally, new methods of synthesizing Lansoprazole and its derivatives are being explored .
properties
IUPAC Name |
2-[[3-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium-2-yl]methylsulfanyl]-1H-benzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3N3O2S/c1-10-13(22(23)7-6-14(10)24-9-16(17,18)19)8-25-15-20-11-4-2-3-5-12(11)21-15/h2-7H,8-9H2,1H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGJKGASGASPHLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C[N+](=C1CSC2=NC3=CC=CC=C3N2)[O-])OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60462488 | |
Record name | Lansoprazole Sulfide N-Oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60462488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
163119-30-0 | |
Record name | 2-[[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]thio]-1H-benzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=163119-30-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lansoprazole Sulfide N-Oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60462488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.